![molecular formula C14H20N2O3S B2703834 1-(1,4-Dioxaspiro[4.5]decan-2-ylmethyl)-3-(thiophen-2-yl)urea CAS No. 1209299-99-9](/img/structure/B2703834.png)
1-(1,4-Dioxaspiro[4.5]decan-2-ylmethyl)-3-(thiophen-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(1,4-Dioxaspiro[4.5]decan-2-ylmethyl)-3-(thiophen-2-yl)urea” is a urea derivative with a spirocyclic structure . The spirocyclic structure involves a 1,4-dioxaspiro[4.5]decan-2-ylmethyl group, which is a type of cyclic ether . The compound also contains a thiophen-2-yl group, which is a type of aromatic heterocycle .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods. For instance, a related compound, oxaspiro[4.5]decan-1-one, has been synthesized using a Lewis acid catalyzed Prins/pinacol cascade process .Scientific Research Applications
Ultrasound-assisted Synthesis
Novel 1,3,8-triazaspiro[4.5]decan-4-one urea derivatives, which share a structural motif with the compound of interest, were synthesized using an ultrasound-assisted method. This approach offered environmental benefits, energy efficiency, short reaction times, and greater selectivity under ambient conditions, indicating a potential method for synthesizing related compounds efficiently (Velupula et al., 2021).
Antifungal and Antibacterial Drug Development
A study on novel azaspiro[4.5]decene derivatives, prepared through a pseudo four-component reaction involving urea or thiourea, highlighted their potential as antifungal and antibacterial drugs. This research underscores the antimicrobial potential of spirocyclic urea derivatives (Dandia & Jain, 2013).
Anti-coronavirus Activity
1-Thia-4-azaspiro[4.5]decan-3-one derivatives exhibited inhibitory activity against the human coronavirus, suggesting the therapeutic potential of spirotetrahydropyran derivatives in antiviral drug development. The structure-activity relationship in this context highlights the versatility of the spirocyclic scaffold for medicinal chemistry applications (Apaydın et al., 2019).
Anticancer and Antidiabetic Applications
Spirothiazolidine analogs have shown significant anticancer and antidiabetic activities, indicating the potential of spirocyclic compounds in developing treatments for these conditions. This research demonstrates the multifaceted applications of such compounds in therapeutic development (Flefel et al., 2019).
Synthesis of Bispiroheterocyclic Systems
The reaction of 1-thia-4-azaspiro[4.5]decan-3-one derivatives with various nucleophiles resulted in bispiroheterocyclic systems with antimicrobial activities. These findings contribute to the broader understanding of the synthetic versatility and biological applications of spirocyclic urea derivatives (Al-Ahmadi, 1996).
Properties
IUPAC Name |
1-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-3-thiophen-2-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c17-13(16-12-5-4-8-20-12)15-9-11-10-18-14(19-11)6-2-1-3-7-14/h4-5,8,11H,1-3,6-7,9-10H2,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNQNZPHUKJEUST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)NC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.